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Abstract

DIPSO sodium salt, or 3-(N,N-Bis[2-hydroxyethyl]amino)-2-hydroxypropanesulfonic acid
sodium salt, is a zwitterionic biological buffer widely utilized in biochemical and molecular
biology research. Its primary function is to maintain a stable pH in the physiological range,
which is critical for the structure and function of biological molecules and the accuracy of
experimental results. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and diverse applications of DIPSO sodium salt, with a
focus on its utility in research and development. This document also includes quantitative data,
a discussion of experimental considerations, and visualizations to illustrate its role in
biochemical workflows.

Chemical Structure and Identification

DIPSO sodium salt is the sodium salt of DIPSO (3-(N,N-Bis[2-hydroxyethyl]amino)-2-
hydroxypropanesulfonic acid). The presence of both a tertiary amine and a sulfonic acid group
gives it its zwitterionic character at physiological pH.

Chemical Structure:

Figure 1: Chemical structure of DIPSO sodium salt.

Table 1. Chemical Identifiers and Properties
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Property Value

3-[N,N-Bis(2-hydroxyethyl)amino]-2-

hydroxypropanesulfonic acid sodium salt

Chemical Name

3-[N,N-Bis(hydroxyethyl)amino]-2-

Synonyms hydroxypropanesulphonic acid sodium salt
CAS Number 102783-62-0[1][2]

Molecular Formula C7H16NNaOeS[1][2]

Molecular Weight 265.26 g/mol [1][2][3][4]

Appearance White crystalline powder[1][3][4]

Purity > 99% (by titration)[1]

Physicochemical Properties and Quantitative Data

The utility of DIPSO sodium salt as a biological buffer is defined by its physicochemical
properties, particularly its pKa value and its stability across a range of temperatures.

Table 2: Physicochemical Properties of DIPSO

Property Value

Useful pH Range 7.0 - 8.2[3][4][5]

pKa at 25°C 7.6[3][4]

Storage Temperature Room Temperature[1]

pKa as a Function of Temperature:

The pKa of a buffer is temperature-dependent. For precise experimental control, it is crucial to
consider this relationship.

Table 3: pKz of DIPSO at Various Temperatures
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Temperature (°C) pK2

5 7.979
10 7.893
15 7.811
20 7.732
25 7.657
30 7.585
37 7.495
40 7.448
45 7.384
50 7.323
55 7.265

This data is adapted from a study on the thermodynamic quantities of DIPSO.

Experimental Protocols and Considerations

While specific, detailed protocols for the use of DIPSO sodium salt are often embedded within
larger experimental methodologies, this section provides a general protocol for the preparation
of a DIPSO buffer and highlights key considerations for its use.

General Protocol for DIPSO Buffer Preparation

This protocol describes the preparation of a 0.1 M DIPSO buffer solution. The final pH should
be adjusted using a strong acid or base.

Materials:
e DIPSO sodium salt (MW: 265.26 g/mol )

e Deionized water
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Hydrochloric acid (HCI) or Sodium hydroxide (NaOH) for pH adjustment

pH meter

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

Calculate the required mass of DIPSO sodium salt. For 1 liter of a 0.1 M solution, weigh out
26.526 g of DIPSO sodium salt.

Dissolve the DIPSO sodium salt. Add the weighed powder to a beaker containing
approximately 800 mL of deionized water. Stir using a magnetic stirrer until fully dissolved.

Adjust the pH. Place the pH electrode in the solution and monitor the pH. Slowly add small
volumes of HCI or NaOH to adjust the pH to the desired value within the buffer's effective
range (pH 7.0 - 8.2).

Bring to final volume. Once the desired pH is reached, transfer the solutiontoa 1 L
volumetric flask. Rinse the beaker with deionized water and add the rinsing to the volumetric
flask. Add deionized water to the 1 L mark.

Sterilization (if required). For cell culture or other sterile applications, the buffer solution can
be sterilized by filtration through a 0.22 um filter.
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Figure 2: General workflow for DIPSO buffer preparation.

Key Experimental Considerations
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Metal lon Chelation: DIPSO is known to form complexes with some metal ions. This can be a
consideration in experiments where the concentration of free metal ions is critical.

lonic Strength: The ionic strength of the buffer can affect protein solubility and enzyme
kinetics. It may be necessary to adjust the ionic strength of the DIPSO buffer with a neutral
salt like NaCl or KCI for specific applications.

Temperature Effects: As shown in Table 3, the pKa of DIPSO is temperature-dependent. The
pH of the buffer should be adjusted at the temperature at which the experiment will be
performed.

Applications in Research and Development

DIPSO sodium salt's stable buffering capacity in the physiological pH range makes it a

valuable tool in a variety of applications.

Biotechnology and Molecular Biology

Enzyme Assays: Maintaining a constant pH is crucial for studying enzyme kinetics, as
enzyme activity is highly pH-dependent. DIPSO is used to prepare buffers for a wide range
of enzyme assays.

Protein Purification and Electrophoresis: DIPSO buffers are employed in various stages of
protein purification, including chromatography and dialysis, to maintain the stability and
native conformation of proteins.[5] In protein electrophoresis, DIPSO helps to maintain a
stable pH during the separation process, ensuring reproducible results.[6]

Cell Culture: DIPSO has been investigated for use in cell culture media, particularly in the
field of assisted reproductive technology (ART). Studies have shown that DIPSO, alone or in
combination with other buffers like MOPS and HEPES, can effectively maintain the pH of
media used for gamete and embryo manipulation outside of a CO2 incubator.[7][8] This is
critical for procedures such as in vitro fertilization (IVF) and intracytoplasmic sperm injection
(ICSI).[7][9][10][11]
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Figure 3: Role of DIPSO buffer in maintaining pH homeostasis.

Pharmaceutical Formulations

DIPSO sodium salt can be used in pharmaceutical formulations to enhance the solubility and
stability of active pharmaceutical ingredients (APIs).[1] Its buffering capacity helps to maintain
the desired pH of a formulation, which can be critical for drug efficacy and shelf-life.

Cosmetics

In the cosmetics industry, DIPSO sodium salt can function as a mild surfactant and stabilizer.
[1] It helps to improve the texture and performance of cosmetic products while being gentle on
the skin.[1]

Signaling Pathways

Currently, there is no direct evidence to suggest that DIPSO sodium salt is an active
component in any specific signaling pathway. Its role in the study of signaling pathways is
indirect, where it is used as a buffering agent to maintain the pH of the experimental system,
thereby ensuring the physiological relevance and reproducibility of the results.

Conclusion

DIPSO sodium salt is a versatile and reliable zwitterionic buffer with a proven track record in a
wide range of scientific and industrial applications. Its ability to maintain a stable pH in the
physiological range, coupled with its compatibility with many biological systems, makes it an
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indispensable tool for researchers, scientists, and drug development professionals. A thorough
understanding of its physicochemical properties and careful consideration of experimental
parameters will ensure its effective use in achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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